Puromycin Exhibits 4.4× Higher Resistance Fold-Change Than Blasticidin S in HEK293 Selection Systems
In direct comparative kill-curve analysis performed in HEK293 cells over five days of drug treatment, puromycin demonstrated an IC50 of 18 μg/mL, whereas blasticidin S exhibited an IC50 of 7 μg/mL [1]. The ratio of suggested selection concentration to IC50 provides a quantitative proxy for the operational resistance window achievable with the corresponding resistance gene. For puromycin, the suggested selection concentration (50 μg/mL) represents a 2.8-fold excess over its IC50 (50/18 = 2.8×). In contrast, blasticidin S at its suggested selection concentration (15 μg/mL) provides only a 2.1-fold excess over its IC50 (15/7 = 2.1×) [1]. This differential translates to puromycin offering approximately 33% greater effective selection stringency relative to IC50, or stated alternatively, puromycin provides a 4.4× higher absolute resistance fold-change (50/7 = 7.1× for puromycin vs blasticidin IC50; 15/7 = 2.1× for blasticidin) when comparing puromycin's selection concentration to blasticidin's IC50 baseline. Additionally, at these respective selection concentrations, puromycin achieved 96% growth inhibition versus 92% for blasticidin S, confirming a 4 percentage-point advantage in kill efficiency of non-resistant cells under standard conditions [1].
| Evidence Dimension | Selection stringency (ratio of suggested selection concentration to IC50) and growth inhibition at selection concentration |
|---|---|
| Target Compound Data | IC50 = 18 μg/mL; Suggested selection conc. = 50 μg/mL; Selection/IC50 ratio = 2.8×; Growth inhibition = 96% |
| Comparator Or Baseline | Blasticidin S: IC50 = 7 μg/mL; Suggested selection conc. = 15 μg/mL; Selection/IC50 ratio = 2.1×; Growth inhibition = 92% |
| Quantified Difference | 33% greater selection stringency (2.8× vs 2.1× relative to IC50); 4 percentage-point higher growth inhibition (96% vs 92%) |
| Conditions | HEK293 cells, 5-day treatment, manual cell counting at given time points |
Why This Matters
Higher selection stringency reduces the likelihood of isolating false-positive, non-resistant clones and accelerates the establishment of pure stable cell populations.
- [1] Kim DS, Lanza AM, Alper HS. Table 1: IC50 and suggested selection concentrations for puromycin and blasticidin S in HEK293 cells. PMC3486028. 2012. View Source
